Cas no 939756-04-4 ( )

• Product Name: &nbsp
• CAS No: 939756-04-4
• MF: C₁₄H₁₁Cl₂N₃
• MW: 292.163240671158
• CID: 868570
• PubChem ID: 16244182
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1H-Indazol-5-amine, 1-[(3,4-dichlorophenyl)methyl]-
• 1-[(3,4-Dichlorophenyl)methyl]-1H-indazol-5-amine
• 1h-indazol-5-amine,1-[(3,4-dichlorophenyl)methyl]-
• 939756-04-4
• 1-(3,4-dichlorobenzyl)-1H-indazol-5-amine
• DTXSID101231847
• 1-[(3,4-dichlorophenyl)methyl]indazol-5-amine
•  

• MDL： MFCD09026351
• Inchi： 1S/C14H11Cl2N3/c15-12-3-1-9(5-13(12)16)8-19-14-4-2-11(17)6-10(14)7-18-19/h1-7H,8,17H2
• InChI Key： KWJBECXDDYOCBA-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CN1C2C=CC(=CC=2C=N1)N)Cl

Computed Properties

• Exact Mass: 291.03300
• Monoisotopic Mass: 291.0330028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• PSA: 43.84000
• LogP: 4.55480